N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-methylbenzamide

• IUPAC Name: N-ethyl-N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-methylbenzamide
• InChI: InChI=1S/C20H21N3O3/c1-4-23(20(24)17-8-6-5-7-14(17)2)13-18-21-19(22-26-18)15-9-11-16(25-3)12-10-15/h5-12H,4,13H2,1-3H3
• InChI Key: NOZPPBQRWOYADI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=C(C=C2)OC)C(=O)C3=CC=CC=C3C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-methylbenzamide is a chemical compound that has gained significant interest in scientific research for its potential applications in various fields. This compound is commonly referred to as MEMO or MEMO-AMN082 and is a selective agonist of metabotropic glutamate receptor 7 (mGluR7).

Mechanism of Action

MEMO acts as a selective agonist of N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-methylbenzamide, which is a G protein-coupled receptor that is predominantly expressed in the central nervous system. Activation of this compound by MEMO leads to the inhibition of neurotransmitter release, including glutamate and GABA, which can have a neuroprotective effect. Additionally, activation of this compound by MEMO has been shown to have anxiolytic and antidepressant effects, which may be mediated by the regulation of the hypothalamic-pituitary-adrenal axis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MEMO are primarily mediated by the activation of this compound. This activation leads to the inhibition of neurotransmitter release, which can have a neuroprotective effect. Additionally, activation of this compound by MEMO has been shown to regulate the hypothalamic-pituitary-adrenal axis, which may be responsible for its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MEMO in lab experiments is its selectivity for N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-methylbenzamide, which allows for specific modulation of this receptor. Additionally, MEMO has been shown to have a high affinity for this compound, which enhances its potency. However, one limitation of using MEMO in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on MEMO, including the development of new drugs targeting N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-methylbenzamide for the treatment of neurodegenerative diseases, anxiety, and depression. Additionally, further studies are needed to elucidate the mechanisms underlying the neuroprotective, anxiolytic, and antidepressant effects of MEMO. Finally, the development of new synthesis methods for MEMO that improve its yield and solubility would be beneficial for its use in lab experiments and drug development.

Synthesis Methods

The synthesis of MEMO involves several steps, including the reaction of 4-methoxybenzyl chloride with ethylamine to form N-ethyl-4-methoxybenzylamine. This intermediate is then reacted with 2-methylbenzoyl chloride to form N-ethyl-N-(2-methylbenzoyl)-4-methoxybenzylamine. The final step involves the reaction of this intermediate with 3-(4-methoxyphenyl)-1,2,4-oxadiazole-5-carbaldehyde to form MEMO. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

MEMO has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, MEMO has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. In pharmacology, MEMO has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. In medicinal chemistry, MEMO has been used as a lead compound for the development of new drugs targeting N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-methylbenzamide.